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Compound of Interest

Compound Name: 2,4-Dimethoxytoluene

Cat. No.: B1295152

An In-depth Technical Guide to 2,4-
Dimethoxytoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,4-Dimethoxytoluene, a biochemical
compound with notable applications in various scientific fields. It details its fundamental
chemical properties, synthesis, and analytical methods, offering valuable information for
professionals in research and drug development.

Core Chemical Properties

2,4-Dimethoxytoluene is an organic compound that has been investigated for its insect
repellent properties. Its fundamental properties are summarized in the table below, providing a
foundational understanding of its chemical identity.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1295152?utm_src=pdf-interest
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CoH1202 [1112]
Linear Formula CH3sCeH3(OCHs3s)2 [3]
Molecular Weight 152.19 g/mol [11[3]
CAS Number 38064-90-3 [2][3]
Appearance Liquid [3]
Density 1.036 g/mL at 25 °C [3]
Boiling Point 110-120 °C at 30 mmHg [3]
Refractive Index n20/D 1.524 [3]
Purity 99%

Structural Information

The structural characteristics of 2,4-Dimethoxytoluene are crucial for understanding its
chemical behavior and reactivity.

Identifier Value Source
1,3-dimethoxy-4-

IUPAC Name [1]
methylbenzene

SMILES String COclcce(C)e(0C)c1 [3]
OSNMRWURXNWCGA-

InChl Key [2][3]

UHFFFAOYSA-N

Experimental Protocols

Detailed experimental protocols are essential for the replication of scientific findings. While
specific, detailed experimental protocols for the synthesis of 2,4-Dimethoxytoluene are not
readily available in the provided search results, a general understanding of its synthesis can be
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inferred from its structure as a dimethyl ether of 4-methylresorcinol. A plausible synthetic route
would involve the methylation of 4-methylresorcinol.

General Synthesis Workflow:

The synthesis of 2,4-Dimethoxytoluene can be conceptualized through the following workflow,
starting from the precursor 4-methylresorcinol.

4-Methylresorcinol

Methylating Agent
(e.g., Dimethyl sulfate)

Williamson Ether Synthesis

Purification .
o.d..Distillation 2,4-Dimethoxytoluene

Base
(e.g., NaOH)

Solvent
(e.g., Water, Dichloromethane)

Bl

Click to download full resolution via product page

A generalized workflow for the synthesis of 2,4-Dimethoxytoluene.

Analytical Methods:

The characterization of 2,4-Dimethoxytoluene can be performed using various analytical
techniques. Available data indicates the use of the following methods:

¢ Gas Chromatography (GC): To assess the purity of the compound.[2]
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e Mass Spectrometry (Electron lonization): For structural elucidation and molecular weight
confirmation.[2]

Applications and Relevance in Drug Development

2,4-Dimethoxytoluene has been identified as a biochemical with studied insect repellent
activity. While direct applications in drug development are not extensively documented in the
provided results, its role as a key intermediate in the synthesis of more complex molecules
cannot be discounted. Aromatic compounds with methoxy and methyl substitutions are
common motifs in pharmacologically active molecules.

Logical Relationship in a Research Context:

The process of investigating a compound like 2,4-Dimethoxytoluene for potential applications
follows a logical progression from initial characterization to the assessment of its biological
activity.
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Logical flow from characterization to application of 2,4-Dimethoxytoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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